Cas no 62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-)
62772-87-6 structure
Product Name:Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
CAS No:62772-87-6
MF:C7H7F3N2O
MW:192.138491868973
CID:431768
PubChem ID:12324821
Update Time:2025-04-19
Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-
- 2-methoxy-4-methyl-6-(trifluoromethyl)pyrimidine
- SCHEMBL17772772
- 62772-87-6
- FPUVQHMRRZGVRH-UHFFFAOYSA-N
- DTXSID20489257
-
- Inchi: 1S/C7H7F3N2O/c1-4-3-5(7(8,9)10)12-6(11-4)13-2/h3H,1-2H3
- InChI Key: FPUVQHMRRZGVRH-UHFFFAOYSA-N
- SMILES: FC(C1C=C(C)N=C(N=1)OC)(F)F
Computed Properties
- Exact Mass: 192.05111
- Monoisotopic Mass: 192.05104734g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.8
- Topological Polar Surface Area: 35Ų
Experimental Properties
- PSA: 35.01
Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)- Related Literature
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yiding Jiao,Liqun Kang,Jasper Berry-Gair,Kit McColl,Jianwei Li,Haobo Dong,Hao Jiang,Ryan Wang,Furio Corà,Dan J. L. Brett,Ivan P. Parkin J. Mater. Chem. A, 2020,8, 22075-22082
62772-87-6 (Pyrimidine, 2-methoxy-4-methyl-6-(trifluoromethyl)-) Related Products
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- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
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